Alkbh5-IN-5

• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• InChI: InChI=1S/C13H13NO3/c1-17-11-5-3-2-4-10(11)8-9-14-12(15)6-7-13(14)16/h2-7H,8-9H2,1H3
• InChIKey: HIXVCNYFZONNJH-UHFFFAOYSA-N

Alkbh5-IN-5: Covalent ALKBH5 Inhibitor

ALKBH5-IN-5 (also designated compound 18l) is a maleimide-based small molecule that functions as a highly selective, potent, and covalent inhibitor of the N6-methyladenosine (m6A) RNA demethylase ALKBH5 [1]. It exhibits an IC50 of 0.62 μM against ALKBH5 and demonstrates robust antiproliferative activity in NB4 acute promyelocytic leukemia cells with an IC50 of 0.63 μM [2]. The compound binds ALKBH5 with a dissociation constant (Kd) of 804 nM, establishing it as a critical chemical probe for dissecting the role of m6A erasers in oncogenesis, particularly in leukemogenesis [1][2].

Covalent ALKBH5 active-site probe (C200 residue)

Reported sub-micromolar biochemical inhibition profile

AML cell-line and xenograft model-response context

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] MedChemExpress. ALKBH5-IN-5 (compound 18l) Product Technical Datasheet. HY-172158. View Source

ALKBH5 Inhibitor Substitution Pitfalls

Direct substitution of ALKBH5-IN-5 with other ALKBH5-targeting probes or pan-inhibitors such as IOX1 is not scientifically valid due to fundamental differences in potency, mechanism of action, and target engagement profile [1][2]. Unlike pan-2-OG oxygenase inhibitors or even some reported ALKBH5 probes, ALKBH5-IN-5 is a covalent, maleimide-based inhibitor that achieves potent inhibition (IC50 = 0.62 μM) and high binding affinity (Kd = 804 nM) [1]. Critically, its selectivity profile—demonstrated by a complete lack of detectable binding to FTO, a closely related m6A demethylase—sets a high bar for on-target cellular efficacy that many in-class compounds do not meet, making generic substitution a high-risk variable in experimental reproducibility and data integrity [1].

Covalent mechanism variability

C200-targeting maleimides may differ from C100/C267-directed inhibitors in target engagement and duration.

Potency range across inhibitors

Reported IC50 values vary from sub-micromolar to >10 μM, limiting direct substitution without side-by-side data.

In vivo model validation gaps

Quantitative in vivo antitumor efficacy data are not uniformly available for ALKBH5 inhibitors, complicating in vivo pharmacology study design.

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] Fang Z, et al. Discovery of a Novel Selective and Cell-Active N6-Methyladenosine RNA Demethylase ALKBH5 Inhibitor. J Med Chem. 2022;65(18):12202-12217. View Source

Alkbh5-IN-5: Head-to-Head Evidence

Biochemical Potency Comparison

ALKBH5-IN-5 exhibits an IC50 of 0.62 μM against ALKBH5, which represents a 6.2-fold increase in potency compared to the covalent ALKBH5 inhibitor W23-1006 (IC50 = 3.85 μM) [1][2]. Both compounds are covalent inhibitors that target the C200 residue of ALKBH5, yet ALKBH5-IN-5 achieves significantly higher potency at lower concentrations [1].

Biochemical Potency

Cross-study comparable

Alkbh5-IN-5: 0.62 μM

vs

Comparators: 0.49–3.85 μM

Supports sub-micromolar biochemical inhibition context; rank-order within tested set

Recombinant ALKBH5 demethylase assay

Evidence Dimension	ALKBH5 inhibitory potency (IC50)
Target Compound Data	0.62 μM
Comparator Or Baseline	W23-1006 (3.85 μM)
Quantified Difference	6.2-fold more potent
Conditions	In vitro enzymatic assay (FP assay) for ALKBH5 demethylase activity

Why This Matters

Higher potency allows for lower compound usage per experiment, reducing potential off-target effects and conserving valuable research material.

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] Yang X, et al. Discovery of a Novel Selective and Cell-Active N6-Methyladenosine RNA Demethylase ALKBH5 Inhibitor. J Med Chem. 2025 Feb 9. doi: 10.1021/acs.jmedchem.4c01542. View Source

FTO Selectivity and Target Engagement

ALKBH5-IN-5 binds ALKBH5 with a dissociation constant (Kd) of 804 nM, a significantly stronger affinity than the lysine-targeting covalent inhibitor DDO-02267, which has a reported binding KD of 2.8 μM in an ITC assay [1][2]. This 3.5-fold difference in binding affinity indicates more robust target engagement at equivalent concentrations [1].

FTO Selectivity

Reported

Kd ALKBH5: 804 nM; no FTO binding

vs

W23-1006: ~30-fold over FTO

Supports ALKBH5-selective probe context; eliminates FTO confounding

Recombinant binding and enzymatic assays

Evidence Dimension	ALKBH5 binding affinity (Kd/KD)
Target Compound Data	804 nM (Kd)
Comparator Or Baseline	DDO-02267 (2.8 μM KD)
Quantified Difference	3.5-fold stronger affinity
Conditions	Binding assay; ALKBH5-IN-5 (SPR/BLI) vs DDO-02267 (ITC)

Why This Matters

Stronger binding affinity translates to more reliable target modulation in complex biological systems, ensuring consistent experimental outcomes.

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] Chen Y, et al. Discovery of the salicylaldehyde-based compound DDO-02267 as a lysine-targeting covalent inhibitor of ALKBH5. Eur J Med Chem. 2025 Feb 15;284:117183. View Source

Antiproliferative Activity in AML Cells

In AML cell lines, ALKBH5-IN-5 demonstrates an antiproliferative IC50 of 0.63 μM in NB4 cells, which is markedly more potent than DDO-2728, which has reported IC50 values of 0.45 μM and 1.2 μM in MOLM-13 and MV4-11 cells, respectively [1][2]. The sub-micromolar potency of ALKBH5-IN-5 in NB4 cells is particularly relevant for studies focused on acute promyelocytic leukemia (APL) models [1].

AML Cell Antiproliferation

Cross-study comparable

IC50 = 0.63 μM (NB4 cells)

Supports cell-model response context; aligns with biochemical potency

48–72 h proliferation assay; ALKBH5-IN-2 comparators in K562/HL-60

Evidence Dimension	Antiproliferative activity in AML cells
Target Compound Data	IC50 = 0.63 μM (NB4 cells)
Comparator Or Baseline	DDO-2728 (IC50 = 0.45 μM in MOLM-13; 1.2 μM in MV4-11)
Quantified Difference	Comparable or superior potency depending on cell line
Conditions	Cell viability assay after 72h treatment

Why This Matters

Potent antiproliferative activity in a well-established AML cell model validates the compound's utility as a chemical probe for oncogenic m6A pathways.

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] Wang YZ, et al. Discovery of DDO-2728 as a Selective and 2-OG Independent Inhibitor of ALKBH5. J Med Chem. 2023 Dec 14;66(23):15944-15959. View Source

In Vivo Antitumor Efficacy

Direct binding studies using surface plasmon resonance (SPR) demonstrated that ALKBH5-IN-5 exhibits no detectable binding to the closely related m6A demethylase FTO, in stark contrast to its 804 nM Kd for ALKBH5 [1]. This high degree of selectivity is a critical differentiation point, as many early ALKBH5 probes suffer from significant off-target activity against FTO or other AlkB family members [2].

In Vivo Tumor Inhibition

Class-level inference

TGITV = 66.3% at 1 mg/kg (NB4 xenograft)

Reported in vivo model-response context; limited cross-compound benchmarking

NB4 xenograft mouse model, single dose

Evidence Dimension	Binding selectivity (FTO vs. ALKBH5)
Target Compound Data	ALKBH5 Kd = 804 nM; FTO = no detectable binding
Comparator Or Baseline	Pan-inhibitors or early probes (e.g., IOX1, citrate-based inhibitors) often show significant FTO inhibition.
Quantified Difference	Complete selectivity for ALKBH5 over FTO in binding assays
Conditions	SPR binding assay for target engagement

Why This Matters

High selectivity minimizes confounding biological effects from off-target m6A demethylase inhibition, enabling cleaner interpretation of ALKBH5-specific phenotypes.

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] Fang Z, et al. Discovery of a Novel Selective and Cell-Active N6-Methyladenosine RNA Demethylase ALKBH5 Inhibitor. J Med Chem. 2022;65(18):12202-12217. View Source

Downstream Biomarker Modulation

In an NB4 tumor xenograft mouse model, ALKBH5-IN-5 administered at a dose of 1 mg/kg achieved a tumor growth inhibition value (TGITV) of 66.3%, demonstrating potent in vivo antitumor activity [1]. This efficacy at a low dose underscores its favorable pharmacokinetic and pharmacodynamic profile for in vivo studies. In comparison, the covalent inhibitor W23-1006 required a 25 mg/kg dose in a breast cancer xenograft model to achieve antitumor effects, highlighting the dose-efficiency advantage of ALKBH5-IN-5 in its target indication [2].

Biomarker Modulation

Supporting evidence

m6A ↑; TACC3/MYC ↓; cleaved caspase-3 ↑

Supports target engagement and apoptosis pathway-response interpretation

NB4 cell line; qualitative multi-parameter readout

Evidence Dimension	In vivo antitumor efficacy (Tumor Growth Inhibition)
Target Compound Data	TGITV = 66.3% at 1 mg/kg
Comparator Or Baseline	W23-1006 (antitumor effects observed at 25 mg/kg)
Quantified Difference	25-fold lower effective dose in respective models
Conditions	NB4 tumor xenograft mouse model; intraperitoneal administration

Why This Matters

Demonstrated in vivo efficacy at low doses reduces compound consumption and cost for animal studies, while also indicating a potentially favorable therapeutic window for preclinical development.

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] Yang X, et al. Discovery of a Novel Selective and Cell-Active N6-Methyladenosine RNA Demethylase ALKBH5 Inhibitor. J Med Chem. 2025 Feb 9. doi: 10.1021/acs.jmedchem.4c01542. View Source

Alkbh5-IN-5 Application Scenarios

AML m6A Pathway Research

Given its potent antiproliferative activity in NB4 cells (IC50 = 0.63 μM) and validated in vivo efficacy in an NB4 xenograft model (TGITV = 66.3% at 1 mg/kg), ALKBH5-IN-5 is ideally suited for studies exploring the role of ALKBH5-mediated m6A demethylation in acute promyelocytic and other AML subtypes [1]. Its covalent binding mechanism ensures sustained target engagement in both short-term signaling assays and long-term proliferation studies [2].

ALKBH5-Selective Chemical Probe

ALKBH5-IN-5's high selectivity profile, confirmed by a lack of binding to FTO in SPR assays (Kd = 804 nM for ALKBH5; no binding to FTO), makes it an essential tool for dissecting ALKBH5-specific contributions to the m6A epitranscriptome [1]. This selectivity is critical for experiments where distinguishing between ALKBH5 and FTO activity is paramount, such as in cancer types where both enzymes are expressed but have divergent roles [2].

In Vivo AML Pharmacology

The covalent, C200-targeting mechanism of ALKBH5-IN-5, combined with its strong binding affinity (Kd = 804 nM), provides a robust system for validating direct target engagement in cells via CETSA or similar cellular target engagement assays [1]. This application is critical for confirming that observed phenotypic changes are a direct consequence of ALKBH5 inhibition rather than off-target effects [2].

Apoptosis and Biomarker Mechanism Research

With its demonstrated in vivo antitumor activity at a low dose of 1 mg/kg (TGITV = 66.3%), ALKBH5-IN-5 serves as an excellent lead compound for preclinical pharmacokinetic/pharmacodynamic (PK/PD) studies and efficacy testing in additional AML patient-derived xenograft (PDX) models [1]. Its dose-efficiency relative to other covalent ALKBH5 inhibitors, such as W23-1006 (effective at 25 mg/kg), further supports its use as a benchmark for in vivo target validation [2].

Application

Selection Property

Validation Focus

AML m6A pathway studies

Cell-model antiproliferative response context

In vivo NB4 xenograft model response

ALKBH5-selective chemical probe studies

Reported ALKBH5/FTO binding selectivity profile

FTO-compensation artifact exclusion

In vivo AML xenograft studies

Reported quantitative TGITV in leukemia model

Pharmacodynamic and tumor growth endpoint monitoring

Apoptosis pathway and biomarker studies

Multi-parameter target engagement readout (m6A, TACC3/MYC, caspase-3)

Correlation of target inhibition with apoptotic endpoint

• [1] Wu H, et al. Discovery of Covalent and Cell-Active ALKBH5 Inhibitors with Potent Antileukemia Effects In Vivo. Angew Chem Int Ed Engl. 2025 Feb 20;64(8):e202424928. View Source
• [2] MedChemExpress. ALKBH5-IN-5 (compound 18l) Product Technical Datasheet. HY-172158. View Source